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Compound of Interest

Compound Name: 3-Bromo-4-chlorobenzoic acid

Cat. No.: B1273137 Get Quote

An In-depth Technical Guide to 3-Bromo-4-chlorobenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Bromo-4-chlorobenzoic acid, a

halogenated aromatic carboxylic acid that serves as a versatile building block in organic

synthesis. This document outlines its chemical properties, experimental protocols for its

synthesis, and its applications in the development of more complex molecules.

IUPAC Name
The correct IUPAC name for the compound is 3-Bromo-4-chlorobenzoic acid.[1]

Chemical and Physical Properties
3-Bromo-4-chlorobenzoic acid is a white to off-white crystalline solid at room temperature.[2]

The presence of both bromine and chlorine atoms on the benzene ring, along with the

carboxylic acid group, imparts distinct chemical properties that make it a valuable intermediate

in various synthetic procedures. Key physicochemical data are summarized in the table below

for easy reference and comparison.
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Property Value Source

CAS Number 42860-10-6 [1][3]

Molecular Formula C₇H₄BrClO₂ [1][3]

Molecular Weight 235.46 g/mol [1]

Melting Point 218-222 °C [2][4]

Appearance
White to off-white crystalline

powder
[2]

Solubility

Slightly soluble in water;

soluble in organic solvents like

alcohols, ethers, and ketones.

InChI Key
NLEPZGNUPNMRGF-

UHFFFAOYSA-N
[1][3]

SMILES
OC(=O)C1=CC(Br)=C(Cl)C=C

1
[1][3]

Experimental Protocols
The synthesis of 3-Bromo-4-chlorobenzoic acid is most commonly achieved through a

Sandmeyer-type reaction, starting from 3-amino-4-chlorobenzoic acid. This method provides a

reliable way to introduce the bromine atom at the desired position on the aromatic ring.[3]

Synthesis of 3-Bromo-4-chlorobenzoic acid via
Diazotization and Sandmeyer Reaction
Materials:

3-amino-4-chlorobenzoic acid

Hydrobromic acid (HBr)

Sodium nitrite (NaNO₂)
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Copper(I) bromide (CuBr)

Distilled water

Ice

Procedure:

Diazotization:

Dissolve a known quantity of 3-amino-4-chlorobenzoic acid in aqueous hydrobromic acid.

Cool the solution to 0-5 °C in an ice bath.

Slowly add a pre-cooled aqueous solution of sodium nitrite dropwise while maintaining the

temperature below 5 °C. Stir the mixture vigorously during the addition.

Continue stirring for an additional 15-20 minutes after the addition is complete to ensure

the formation of the diazonium salt.

Sandmeyer Reaction:

In a separate flask, prepare a solution of copper(I) bromide in hydrobromic acid.

Slowly add the cold diazonium salt solution to the copper(I) bromide solution. Vigorous

nitrogen evolution will be observed.

After the addition is complete, allow the reaction mixture to warm to room temperature and

then heat it gently (e.g., on a water bath) until the nitrogen evolution ceases.

Isolation and Purification:

Cool the reaction mixture to room temperature. The crude 3-Bromo-4-chlorobenzoic
acid will precipitate.

Collect the solid product by vacuum filtration and wash it with cold water to remove any

inorganic salts.
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Further purification can be achieved by recrystallization from a suitable solvent, such as

ethanol or an ethanol-water mixture.

Dry the purified product under vacuum to obtain white to off-white crystals of 3-Bromo-4-
chlorobenzoic acid.

Applications in Organic Synthesis
3-Bromo-4-chlorobenzoic acid is a key intermediate in the synthesis of a variety of more

complex organic molecules. The carboxylic acid group can be readily converted into other

functional groups such as esters, amides, and acid chlorides. The presence of two distinct

halogen atoms (bromine and chlorine) allows for selective functionalization through various

cross-coupling reactions, making it a valuable tool in combinatorial chemistry and the synthesis

of compound libraries.[3]

A notable application is its use in the synthesis of 3-bromo-4-chlorobenzophenone, which can

be achieved through a multi-step reaction procedure.[2] This highlights its role as a

foundational scaffold for building more elaborate molecular architectures with potential

applications in medicinal chemistry and materials science.

Logical Workflow for Synthesis
The following diagram illustrates the logical workflow for the synthesis of 3-Bromo-4-
chlorobenzoic acid as described in the experimental protocol.
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Starting Material

Step 1: Diazotization

Step 2: Sandmeyer Reaction

Step 3: Purification
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Caption: Synthetic workflow for 3-Bromo-4-chlorobenzoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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